3-(2,3-Dimethylphenyl)pyridin-2(1H)-one

• IUPAC Name: 3-(2,3-dimethylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H13NO/c1-9-5-3-6-11(10(9)2)12-7-4-8-14-13(12)15/h3-8H,1-2H3,(H,14,15)
• InChI Key: MXGTZFPEMBKDKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC=CNC2=O)C
• Molecular Formula: C13H13NO
• DSSTOX Substance ID: DTXSID20682569
• Molecular Weight: 199.25 g/mol
• CAS No.: 1261971-16-7

Description

3-(2,3-Dimethylphenyl)pyridin-2(1H)-one is a pyridinone derivative characterized by a lactam ring (pyridin-2(1H)-one core) substituted at the 3-position with a 2,3-dimethylphenyl group. The dimethylphenyl substituent introduces steric bulk and electron-donating effects, which influence the compound's physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(2,3-Dimethylphenyl)pyridin-2(1H)-one typically involves the condensation of 2,3-dimethylbenzaldehyde with 2-pyridone under acidic or basic conditions. The reaction can be catalyzed by acids such as hydrochloric acid or bases like sodium hydroxide. The reaction mixture is usually heated to facilitate the formation of the desired product.

Industrial Production Methods: In an industrial setting, the synthesis of 3-(2,3-Dimethylphenyl)pyridin-2(1H)-one can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and the concentration of reactants. Continuous flow reactors may be employed to enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: 3-(2,3-Dimethylphenyl)pyridin-2(1H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in electrophilic or nucleophilic substitution reactions, depending on the nature of the substituents and reaction conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

3-(2,3-Dimethylphenyl)pyridin-2(1H)-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and inhibition.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2,3-Dimethylphenyl)pyridin-2(1H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity and thereby affecting the biochemical pathways in which the enzyme is involved. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Table 1: Key Structural Analogs of Pyridin-2(1H)-one Derivatives

Compound Name	Substituents/Modifications	Key Properties/Activities	References
3-(2,3-Dimethylphenyl)pyridin-2(1H)-one	3-(2,3-Dimethylphenyl)	Electron-donating substituents; potential anti-allodynic activity	-
6-(2,3-Dichlorophenyl)-2(1H)-pyridinone	6-(2,3-Dichlorophenyl)	Electron-withdrawing Cl groups; enhanced lipophilicity
3-(3-tert-Butylphenyl)pyridin-2(1H)-one	3-(3-tert-Butylphenyl)	Steric hindrance from tert-butyl group; altered solubility
3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2(1H)-one	3-(Oxadiazole with 2-methylphenyl)	Heterocyclic oxadiazole; potential for hydrogen bonding
3-[(2,3-Dimethylphenyl)sulfonyl]-4,6-dimethyl-2(1H)-pyridinone	Sulfonyl group at 3-position; 4,6-dimethyl	Increased acidity of NH; potential enzyme inhibition

Key Observations :

• In contrast, electron-withdrawing groups (e.g., Cl in 6-(2,3-dichlorophenyl)) increase polarity and metabolic stability . Sulfonyl groups (e.g., in 3-[(2,3-dimethylphenyl)sulfonyl]-4,6-dimethyl-2(1H)-pyridinone) lower the pKa of the NH group, increasing acidity and solubility in aqueous environments .

• Heterocyclic Modifications :

  • Oxadiazole-containing analogs (e.g., 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]) introduce additional hydrogen-bond acceptors, which may enhance target binding affinity .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound	LogP (Predicted)	Solubility (mg/mL)	Melting Point (°C)
3-(2,3-Dimethylphenyl)pyridin-2(1H)-one	3.2	0.15 (water)	180–182
6-(2,3-Dichlorophenyl)-2(1H)-pyridinone	3.8	0.08 (water)	195–197
3-(3-tert-Butylphenyl)pyridin-2(1H)-one	4.1	0.05 (water)	210–212

• Lipophilicity : Methyl and tert-butyl groups increase LogP, reducing aqueous solubility but improving membrane permeability.
• Acid-Base Properties : Sulfonyl-containing derivatives exhibit lower pKa values (~9.5), enhancing ionization at physiological pH .